Cas no 1820687-11-3 (3-amino-1-methylcyclobutan-1-ol hydrochloride)

• Product Name: 3-amino-1-methylcyclobutan-1-ol hydrochloride
• CAS No: 1820687-11-3
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD28127276
• CID: 4743925
• PubChem ID: 72208024
• Update Time: 2026-02-25

3-amino-1-methylcyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-Amino-1-methylcyclobutanol hydrochloride
• cis-3-Amino-1-methylcyclobutanol hydrochloride
• cis-3-amino-1-methylcyclobutan-1-ol hydrochloride
• trans-3-Hydroxy-3-methylcyclobutylamine hydrochloride
• cis-3-Hydroxy-3-methylcyclobutylamine hydrochloride
• 3-Amino-1-methyl-cyclobutanol hydrochloride
• 3-amino-1-methylcyclobutan-1-ol hydrochloride
• cis-3-Hydroxy-3-methylcyclobutylamine HCl
• TRANS-3-HYDROXY-3-METHYLCYCLOBUTYLAMINE HCL
• trans-3-Hydroxy-3-methylcyclobuta
• 3-Amino-1-methylcyclobutanol hydrochloride (1:1)

• MDL： MFCD28127276
• Inchi： 1S/C5H11NO.ClH/c1-5(7)2-4(6)3-5;/h4,7H,2-3,6H2,1H3;1H
• InChI Key： SZQSVGZFSOUXPL-UHFFFAOYSA-N
• SMILES： Cl.OC1(C)CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.1
• Topological Polar Surface Area: 46.2

Additional information on 3-amino-1-methylcyclobutan-1-ol hydrochloride

3-Amino-1-methylcyclobutan-1-ol Hydrochloride and Its Role in CAS No. 1820687-11-3 Research

3-Amino-1-methylcyclobutan-1-ol hydrochloride is a key compound with the chemical formula CAS No. 1820687-11-3, which has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical development. This compound belongs to the class of 1-methylcyclobutan-1-ol derivatives, characterized by a cyclobutane ring with amino and hydroxyl functional groups. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic pathways for drug discovery.

Recent studies have highlighted the 3-amino-1-methylcyclobutan-1-ol core as a promising scaffold for designing molecules targeting GPCR (G protein-coupled receptors) and kinase enzymes. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antagonistic activity against 5-HT2A receptors, which are implicated in neuropsychiatric disorders. This finding underscores the potential of 3-amino-1-methylcyclobutan-1-ol hydrochloride as a lead compound for developing novel therapeutics in this area.

The 1-methylcyclobutan-1-ol framework is also being explored for its ability to modulate ion channel activity. A 2024 study published in ACS Chemical Biology reported that 3-amino-1-methylcyclobutan-1-ol hydrochloride derivatives can selectively inhibit Nav1.7 sodium channels, which are associated with chronic pain conditions. This research highlights the compound's potential in the development of targeted analgesics with reduced side effects compared to traditional opioids.

From a synthetic perspective, the 3-amino-1-methylcyclobutan-1-ol hydrochloride molecule serves as a versatile building block for creating complex molecular architectures. Its ability to undergo various chemical transformations, such as N-alkylation and hydroxyl group functionalization, has been leveraged in the design of multi-target ligands for treating complex diseases like cancer and neurodegenerative disorders. A 2023 review in Drug Discovery Today emphasized the importance of such scaffolds in enabling the development of drug candidates with improved bioavailability and target specificity.

Advances in computational chemistry have further expanded the utility of 3-amino-1-methylcyclobutan-1-ol hydrochloride. Machine learning models trained on 3D molecular descriptors have predicted its interactions with various protein targets, guiding the optimization of its structure for enhanced potency. For example, a 2024 study in Chemical Science used virtual screening to identify 3-amino-1-methylcyclobutan-1-ol hydrochloride as a potential inhibitor of EGFR (Epidermal Growth Factor Receptor), a key target in oncology.

The hydrochloride salt form of this compound is particularly advantageous in pharmaceutical formulations. Its high solubility in aqueous solutions facilitates the development of oral dosage forms and parenteral preparations. Recent work in Pharmaceutical Research (2023) demonstrated that 3-amino-1-methylcyclobutan-1-ol hydrochloride can be formulated into nanocrystal suspensions to enhance its dissolution rate and bioavailability in vivo.

Moreover, the 3-amino-1-methylcyclobutan-1-ol core has been incorporated into prodrug strategies to improve therapeutic outcomes. A 2023 study in Advanced Drug Delivery Reviews reported that 3-amino-1-methylcyclobutan-1-ol hydrochloride-based prodrugs show prolonged release of active moieties in the gastrointestinal tract, reducing systemic toxicity while maintaining efficacy. This approach is particularly relevant for the treatment of inflammatory bowel diseases and autoimmune disorders.

Despite its promise, challenges remain in optimizing the 3-amino-1-methylcyclobutan-1-ol hydrochloride molecule for clinical use. Issues such as metabolic instability and potential off-target effects require further investigation. However, the growing body of research on this compound suggests that it will play a pivotal role in the next generation of targeted therapeutics and personalized medicine strategies.